Cas no 1221792-53-5 (2-methoxy-4-(trifluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 2-methoxy-4-(trifluoromethyl)pyridine-3-carboxylic acid
• CAS No: 1221792-53-5
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• MDL: MFCD14584806
• CID: 1027184
• PubChem ID: 50853166
• Update Time: 2025-10-05

2-methoxy-4-(trifluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-4-(trifluoromethyl)nicotinic acid
• AE-0230
• ANW-55390
• CTK7B2157
• methoxytrifluoromethylnicotinicacid
• MolPort-009-195-581
• SBB096094
• 2-methoxy-4-(trifluoromethyl)pyridine-3-carboxylic acid
• IVGQUVMWYGVJHX-UHFFFAOYSA-N
• 1221792-53-5
• DB-228156
• CHEMBL3450771
• SCHEMBL23012638
• 2-Methoxy-4-(trifluoromethyl)nicotinicacid
• CS-0324753
• J-509801
• MFCD14584806
• AKOS005071673
• DTXSID40678883

• MDL： MFCD14584806
• Inchi： 1S/C8H6F3NO3/c1-15-6-5(7(13)14)4(2-3-12-6)8(9,10)11/h2-3H,1H3,(H,13,14)
• InChI Key： IVGQUVMWYGVJHX-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C=1C(=O)O)OC)(F)F

Computed Properties

• Exact Mass: 221.02998
• Monoisotopic Mass: 221.02997754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• PSA: 59.42

2-methoxy-4-(trifluoromethyl)pyridine-3-carboxylic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids